6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrimidin-4(1H)-one

• IUPAC Name: 6-amino-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1-(4-methoxyphenyl)pyrimidin-4-one
• InChI: InChI=1S/C22H22N4O3S/c1-29-17-10-8-16(9-11-17)26-19(23)13-20(27)24-22(26)30-14-21(28)25-12-4-6-15-5-2-3-7-18(15)25/h2-3,5,7-11,13H,4,6,12,14,23H2,1H3
• InChI Key: FYDHCBBHBPLTIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=CC(=O)N=C2SCC(=O)N3CCCC4=CC=CC=C43)N
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality 6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrimidin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-amino-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1-(4-methoxyphenyl)pyrimidin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Phosphatidylinositol 3-Kinase-δ Inhibition : This compound is a selective phosphatidylinositol 3-kinase-δ (PI3Kδ) inhibitor. It has potential applications in treating respiratory diseases like asthma and chronic obstructive pulmonary disease (Norman, 2014).

• Cyclization Reactions : It has been used in cyclization reactions with various compounds, leading to the formation of derivatives like 2-amino-3,4-dihydroquinazolin-4-one and 6-amino-1,3,4,8,9,9a-hexahydro-2H-pyrazino[1,2-c]pyrimidine-1,8-dione (Shikhaliev et al., 2008).

• Anticancer Drug Synthesis : This chemical serves as an intermediate in synthesizing biologically active compounds with potential in cancer treatment. Some derivatives have exhibited biological activities, suggesting its importance in the development of small molecule inhibitors for cancer research (Wang et al., 2016).

• Insecticidal Activity : Derivatives of this compound have been studied for their insecticidal properties, particularly against aphids. This suggests potential applications in agricultural pest control (Bakhite et al., 2014).

• Synthesis of Pyrimidine Derivatives : It has been used in the synthesis of pyrimidine derivatives, which have been evaluated for their anti-inflammatory and analgesic activities, indicating potential therapeutic applications (Abu‐Hashem & Youssef, 2011).